Cas no 2092431-21-3 (2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile)

• Product Name: 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile
• CAS No: 2092431-21-3
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 5292621
• Update Time: 2026-03-10

2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl)acetonitrile
• starbld0048182
• Pyrrolo[2,1-f][1,2,4]triazine-7-acetonitrile, α-amino-4-methoxy-
• 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile

• Inchi： 1S/C9H9N5O/c1-15-9-8-3-2-7(6(11)4-10)14(8)13-5-12-9/h2-3,5-6H,11H2,1H3
• InChI Key： UNQYHJAABLZOOJ-UHFFFAOYSA-N
• SMILES： O(C)C1C2=CC=C(C(C#N)N)N2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: -0.4
• Topological Polar Surface Area: 89.2

Additional information on 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile

Introduction to 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile (CAS No. 2092431-21-3)

2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile (CAS No. 2092431-21-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse biological activities, including antitumor and antiviral properties.

The chemical structure of 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile is characterized by a central pyrrolo[2,1-f][1,2,4]triazine core substituted with a methoxy group at the 4-position and an aminoacetonitrile moiety at the 7-position. This specific arrangement of functional groups imparts the molecule with unique pharmacological properties that have been the focus of recent research efforts.

Recent studies have highlighted the potential of 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile as a potent inhibitor of various kinases involved in cancer signaling pathways. Kinases are key enzymes that play crucial roles in cell proliferation and survival. By selectively inhibiting these kinases, this compound can effectively disrupt the signaling cascades that drive tumor growth and metastasis.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile exhibits strong inhibitory activity against several kinases, including ABL and SRC. These kinases are frequently overexpressed or mutated in various types of cancer, making them attractive targets for therapeutic intervention. The compound was shown to effectively inhibit the phosphorylation of these kinases in vitro and in cellular models of cancer.

Beyond its antitumor properties, 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile has also shown promise as an antiviral agent. A recent study published in Antiviral Research reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and Zika viruses. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes.

The pharmacokinetic properties of 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as an orally available therapeutic agent.

In addition to its biological activities, the synthetic accessibility of 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile is another important factor contributing to its potential as a drug candidate. Several synthetic routes have been reported in the literature that allow for efficient and scalable production of this compound. These synthetic methods typically involve multistep processes that include the formation of the pyrrolo[2,1-f][1,2,4]triazine core followed by functionalization at specific positions.

The safety profile of 2-amino-2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile has been evaluated in preclinical studies using various animal models. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, further safety assessments are necessary to fully characterize its long-term safety profile.

In conclusion, 2-amino- 0 -{ 0 -methoxy pyrrolo [ 0 , 0 -f ][ 0 , 0 , 0 ] triazin - 7 - yl } acetonitrile (CAS No. 0 ) represents a promising lead compound for the development of novel therapeutics targeting cancer and viral infections. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research efforts aim to optimize its pharmacological properties and advance it towards clinical trials.